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Compound of Interest

Compound Name: Gossypetin

Cat. No.: B1671993 Get Quote

This document provides essential safety and logistical information for the proper disposal of

Gossypetin, a naturally occurring hexahydroxy flavone. The following procedures are

designed to ensure the safety of laboratory personnel and compliance with standard

environmental regulations. This guidance is intended for researchers, scientists, and drug

development professionals who handle Gossypetin in a laboratory setting.

Hazard Identification and Safety Data
Gossypetin (CAS No: 489-35-0) is a flavonoid with various biological activities.[1][2] While one

Safety Data Sheet (SDS) classifies Gossypetin as not a hazardous substance or mixture[3],

related compounds suggest that caution should be exercised. For instance, Gossypin, a

glucoside of Gossypetin, is classified as a substance that can cause skin and eye irritation,

and may cause respiratory irritation[4]. Given the potential for unknown hazards with any

chemical, it is prudent to handle Gossypetin with standard laboratory precautions.[4]

Summary of Hazard Information:
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Compound CAS Number
Hazard
Classification

Source

Gossypetin 489-35-0
Not a hazardous

substance or mixture.

MedchemExpress

SDS[3]

Gossypin

(Gossypetin-8-O-

glucoside)

652-78-8

Skin Irritation 2, Eye

Irritation 2A, Specific

Target Organ Toxicity -

Single Exposure 3

(respiratory irritation).

Cayman Chemical

SDS[4]

Gossypetin-8-O-

glucuronide
55366-56-8

Not a hazardous

substance or mixture.
Extrasynthese SDS[5]

Recommended Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses or goggles.

Hand Protection: Wear chemical-impermeable gloves.[6]

Respiratory Protection: For operations that may generate dust, use a dust respirator.

Body Protection: Wear a lab coat.

Gossypetin Disposal Procedures
All waste must be handled in accordance with local, state, and federal regulations.[7] Never

dispose of hazardous wastes by evaporation, sewer, or in the regular trash without consulting

your institution's Environmental Health and Safety (EHS) office.[8] The following workflow

provides a step-by-step guide for determining the correct disposal route for various forms of

Gossypetin waste.
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Start: Gossypetin Waste Generated

Identify Waste Type

Uncontaminated Solid Gossypetin
(e.g., expired, off-spec)

Pure Solid

Aqueous or Solvent-Based Solutions
Containing Gossypetin

Liquid Solution

Contaminated Labware
(Gloves, pipette tips, vials, gels, etc.)

Contaminated Material

Is the waste considered
hazardous by EHS?

Dispose as Hazardous Solid Chemical Waste.
Double-bag and place in a labeled solid waste container.

Consult Local Regulations &
Institutional EHS Policy

Dispose as Hazardous Liquid Chemical Waste.
Collect in a compatible, sealed, labeled container.

Disposal via drain prohibited or
contains other hazardous components

Follow non-hazardous waste procedures
(as per EHS guidance)

Permitted for
non-hazardous disposal

No

Dispose as Hazardous Solid Chemical Waste.
Package in a sealed, labeled container.

Yes (Solid)

Yes (Liquid)

Arrange for Hazardous Waste Pickup
with your EHS Office

If required by EHS

Click to download full resolution via product page

Caption: Workflow for the proper disposal of Gossypetin waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1671993?utm_src=pdf-body-img
https://www.benchchem.com/product/b1671993?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671993?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identify the Waste Stream: Determine the type of Gossypetin waste you have:

Unused or Expired Solid Gossypetin: Pure chemical that is no longer needed.

Solutions Containing Gossypetin: Aqueous buffers or organic solvents used to dissolve

Gossypetin.

Contaminated Solid Waste: Items such as gloves, weighing paper, pipette tips,

chromatography plates, or gels that have come into contact with Gossypetin.

Segregate Waste: Never mix incompatible wastes.[8] Keep Gossypetin waste separate from

other chemical waste streams unless explicitly permitted by your EHS office.

Package and Label Waste:

Solid Waste (Pure and Contaminated): Collect in a designated, sturdy, and sealable

container (e.g., a labeled plastic pail or double-bagged in heavy-duty plastic bags).[8][9]

Liquid Waste: Collect in a compatible, leak-proof container with a secure screw-top cap.[8]

[9] The container must be appropriate for the solvent used (e.g., glass for organic

solvents).

Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full

chemical name ("Gossypetin"). List all components of a mixture, including solvents and

their approximate concentrations.

Aqueous Solutions - Special Considerations:

While some jurisdictions may permit the drain disposal of very dilute, non-hazardous

aqueous solutions of biodegradable substances, this is not a recommended general

practice.

Crucially, first consult your institution's EHS guidelines. Most institutions require all

chemical waste, regardless of perceived hazard, to be collected.

If drain disposal is ever permitted, the pH of the solution must be adjusted to between 5

and 11.5.
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Arrange for Disposal:

Store the sealed and labeled waste containers in a designated satellite accumulation area

within your laboratory.

Use secondary containment (e.g., a plastic tub) for all liquid waste containers.[8]

Submit a request for chemical waste pickup through your institution's EHS department.[9]

Biological Context: A Key Signaling Pathway
For professionals in drug development, understanding the mechanism of action is critical.

Gossypetin has been identified as an inhibitor of the MAP2K kinases MKK3 and MKK6, which

are involved in cellular stress responses and inflammation.[1] This inhibition can suppress

cancer growth.[1]

Cellular Stress / Pro-inflammatory Signals

MKK3 MKK6

p38 MAPK

Downstream Effects
(e.g., Inflammation, Apoptosis)

Gossypetin

Click to download full resolution via product page
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Caption: Gossypetin inhibits the MKK3 and MKK6 signaling pathways.

This guide provides a framework for the safe handling and disposal of Gossypetin. Always

prioritize your institution's specific EHS protocols and consult your safety officer with any

questions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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